Cas no 2137624-41-8 (3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-)

3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-, is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The 6-methyl substitution on the pyridine ring further influences its electronic and steric properties, allowing for tailored reactivity in synthetic pathways. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate pharmacokinetic profiles. Its structural features make it suitable for cross-coupling reactions and as a building block for heterocyclic frameworks. Proper handling and storage under inert conditions are recommended to maintain stability.
3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- structure
2137624-41-8 structure
Product Name:3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-
CAS No:2137624-41-8
MF:C9H9F2NO2
MW:201.1700694561
CID:5297928
Update Time:2025-08-05

3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
    • 3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-
    • Inchi: 1S/C9H9F2NO2/c1-6-2-3-7(5-12-6)4-9(10,11)8(13)14/h2-3,5H,4H2,1H3,(H,13,14)
    • InChI Key: NXFCPIZROSGOIP-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC1C=NC(C)=CC=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.2

3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-789480-0.05g
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
2137624-41-8 95%
0.05g
$1068.0 2024-05-22
Enamine
EN300-789480-0.1g
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
2137624-41-8 95%
0.1g
$1119.0 2024-05-22
Enamine
EN300-789480-0.25g
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
2137624-41-8 95%
0.25g
$1170.0 2024-05-22
Enamine
EN300-789480-0.5g
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
2137624-41-8 95%
0.5g
$1221.0 2024-05-22
Enamine
EN300-789480-1.0g
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
2137624-41-8 95%
1.0g
$1272.0 2024-05-22
Enamine
EN300-789480-2.5g
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
2137624-41-8 95%
2.5g
$2492.0 2024-05-22
Enamine
EN300-789480-5.0g
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
2137624-41-8 95%
5.0g
$3687.0 2024-05-22
Enamine
EN300-789480-10.0g
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
2137624-41-8 95%
10.0g
$5467.0 2024-05-22

Additional information on 3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-

3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- (CAS No. 2137624-41-8): A Comprehensive Overview

3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-, identified by its CAS number 2137624-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fluorinated pyridine derivatives, which are known for their unique chemical properties and potential biological activities. The presence of multiple fluorine atoms and a methyl group at specific positions on the pyridine ring contributes to its distinct reactivity and makes it a valuable candidate for further exploration in medicinal chemistry.

The< strong>α,α-difluoro substitution pattern in 3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- enhances its metabolic stability and binding affinity to biological targets. This characteristic is particularly important in drug design, as it allows for the development of more potent and selective therapeutic agents. The< strong>6-methyl group further modulates the electronic properties of the molecule, influencing its interactions with enzymes and receptors.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles. Studies have shown that the introduction of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding to target proteins. These properties make fluorinated pyridine derivatives attractive for the development of new drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most compelling aspects of 3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- is its potential application in the synthesis of novel bioactive molecules. Researchers have been exploring its use as a building block for more complex structures with enhanced biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in cancer progression. The< strong>difluoro substitution pattern is particularly noteworthy, as it has been shown to enhance the binding affinity of small molecule inhibitors to their target enzymes.

The< strong>CAS number 2137624-41-8 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications. This standardized naming system ensures that researchers around the world can accurately reference and utilize this compound in their studies. The CAS registry number is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, which ensures that the information associated with each compound is up-to-date and reliable.

The synthesis of< strong>3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorochemical transformations, are often employed to introduce the necessary functional groups into the molecule. The success of these synthetic routes depends on the availability of high-quality starting materials and the expertise of chemists who can navigate complex reaction mechanisms.

In addition to its synthetic challenges, another important consideration is the handling and storage of< strong>3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-. Like many fluorinated compounds, it may require specialized conditions to maintain stability and prevent degradation. Researchers must adhere to strict safety protocols when working with this substance to ensure both personal safety and the integrity of their experiments.

The biological activity of< strong>3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For example, derivatives of this compound have shown inhibitory effects on kinases involved in cancer signaling pathways. These findings have sparked interest in developing novel therapeutic strategies based on fluorinated pyridine derivatives.

The< strong>difluoro substitution pattern is particularly significant because it can alter the electronic distribution within the molecule, leading to enhanced interactions with biological targets. This property has been exploited in the design of drugs that require precise binding to specific enzymes or receptors. By modifying the position and type of fluorine atoms, chemists can fine-tune the pharmacological properties of these compounds.

The< strong>methyl group at position 6 on the pyridine ring also plays a crucial role in determining the biological activity of< strong>3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-. This substituent can influence both hydrophobicity and steric hindrance around the active site of target proteins. By carefully positioning this group relative to critical functional moieties on biological targets، researchers can enhance binding affinity while minimizing off-target effects.

In conclusion,< strong>3-Pyridinepropanoic acid,α,α-difluoro-6-methyl-(CAS No.< strong>2137624-41-8) represents a promising avenue for pharmaceutical innovation。 Its unique structural features,including multiple fluorine atoms و a methyl group، contribute lớn its distinct chemical properties و potential biological activities。 Ongoing research continues lớn uncover new applications for this compound، particularly در areas such as oncology و infectious disease treatment。 As our understanding của fluorinated compounds evolves، so too will our ability lớn harness their therapeutic potential.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent